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Compound Name: Pyralomicin 1a

Cat. No.: B1230747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an overview of the spectroscopic data available for Pyralomicin
1a, a novel antibiotic isolated from Microtetraspora spiralis. Due to the limited public availability

of the primary research data, this document focuses on the reported mass spectrometry

findings and presents a generalized workflow for the spectroscopic characterization of such

natural products.

Mass Spectrometry Data
The primary available quantitative data for Pyralomicin 1a is from mass spectrometry analysis.

This technique provides information about the mass-to-charge ratio of the molecule, which is

crucial for determining its molecular weight and elemental composition.

Parameter Value Source

Mass-to-Charge Ratio

([M+H]⁺)
m/z 455.68 [1]

This data corresponds to the protonated molecule of Pyralomicin 1a, indicating a molecular

weight of approximately 454.67 Da.
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Detailed experimental protocols for the spectroscopic analysis of Pyralomicin 1a are not

available in the public domain at the time of this writing. However, a general methodology for

acquiring mass spectrometry and NMR data for a novel natural product is outlined below.

General Mass Spectrometry Protocol
Sample Preparation: A purified sample of Pyralomicin 1a is dissolved in a suitable solvent,

such as methanol or acetonitrile, to a concentration appropriate for the instrument being

used.

Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or

Orbitrap instrument, coupled with an electrospray ionization (ESI) source is typically used.

Data Acquisition: The sample is introduced into the mass spectrometer, and the data is

acquired in positive ion mode to observe the protonated molecule ([M+H]⁺). The instrument

is calibrated to ensure high mass accuracy.

Data Analysis: The resulting spectrum is analyzed to determine the accurate mass of the

molecular ion. This information is then used to calculate the elemental composition of the

molecule.

General Nuclear Magnetic Resonance (NMR)
Spectroscopy Protocol

Sample Preparation: A few milligrams of the purified Pyralomicin 1a are dissolved in a

deuterated solvent (e.g., CDCl₃, DMSO-d₆, or MeOD) in an NMR tube.

Instrumentation: ¹H and ¹³C NMR spectra are acquired on a high-field NMR spectrometer

(e.g., 400 MHz or higher).

Data Acquisition: A series of one-dimensional (¹H, ¹³C) and two-dimensional (e.g., COSY,

HSQC, HMBC) NMR experiments are performed to determine the structure of the molecule.

Data Analysis: The chemical shifts, coupling constants, and correlations from the various

NMR spectra are analyzed to elucidate the complete chemical structure of Pyralomicin 1a.
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The following diagram illustrates a typical workflow for the spectroscopic characterization of a

novel natural product like Pyralomicin 1a.
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Caption: A generalized workflow for the isolation and structural elucidation of Pyralomicin 1a.

Limitations and Missing Data
A comprehensive technical guide on the spectroscopic data of Pyralomicin 1a is currently

hindered by the lack of publicly available detailed ¹H and ¹³C NMR data, including chemical

shifts and coupling constants. The primary reference detailing the structure elucidation,

"Pyralomicins, novel antibiotics from Microtetraspora spiralis. II. Structure determination," is not

accessible in full text through standard scientific databases. Consequently, the specific

experimental conditions for both NMR and mass spectrometry are also unavailable. The

information presented here is based on the limited data that has been cited in other

publications and general knowledge of standard analytical practices. For a complete and in-

depth understanding, access to the original publication or its supplementary materials is

required.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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